3-Fluoro-5-(methylsulfonyl)-1H-indole

• Molecular Formula: C9H8FNO2S
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 3-fluoro-5-methylsulfonyl-1H-indole
• InChI: InChI=1S/C9H8FNO2S/c1-14(12,13)6-2-3-9-7(4-6)8(10)5-11-9/h2-5,11H,1H3
• InChI Key: XWOFLPOGWHBGBK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)NC=C2F

Description

3-Fluoro-5-(methylsulfonyl)-1H-indole is a useful research compound. Its molecular formula is C9H8FNO2S and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 3,3-difluoro-5-(methylsulfonyl)indolin-2-one (1.0 g, 4.0 mmol) in anhydrous THF (25 mL), a solution of “BH2F.THF” (nominal concentration 1.3 M, 13 ml) was added at 0° C. The reaction mixture was stirred at room temperature for 16 h. The reaction mixture was brought to 0° C., aqueous HCl (3 M, 13 mL) was added dropwise. The reaction mixture was subsequently neutralized with aqueous NaOH (2.5M). The mixture was extracted with ethyl acetate, separated and concentrated in vacuo. The residue was purified by flash column chromatography to give the title compound (0.450 g, 52.3%); MS: 213.9 (M+1).